Cas no 851800-68-5 (2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851800-68-5
• MF: C₁₇H₁₄BrN₃O₃S
• MW: 420.280361652374
• CID: 6566011
• Update Time: 2025-07-16

2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-nitrophenyl)methanone
• Methanone, [2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](3-nitrophenyl)-

• Inchi： 1S/C17H14BrN3O3S/c18-14-6-4-12(5-7-14)11-25-17-19-8-9-20(17)16(22)13-2-1-3-15(10-13)21(23)24/h1-7,10H,8-9,11H2
• InChI Key： XBLFCFFKMIEGRA-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(Br)C=C2)=NCC1)(C1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole

Introduction to Compound with CAS No. 851800-68-5 and Its Applications in Chemical Biology

Compound with the CAS number 851800-68-5 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole, presents a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and its potential uses, particularly in the context of recent advancements in the field.

The molecular formula of 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole highlights its complex architecture, which includes a bromophenyl ring, a methylsulfanyl group, a nitrobenzoyl moiety, and an imidazole core. This combination of functional groups suggests that the compound may exhibit a range of biological activities, making it a valuable tool for researchers exploring new therapeutic agents. The presence of the bromophenyl ring, for instance, is known to enhance binding affinity to certain biological targets, while the nitrobenzoyl group can serve as a pharmacophore for modulating enzyme activity.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in novel ways. The imidazole core of 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole is particularly noteworthy, as imidazoles are known for their ability to bind to various biological receptors and enzymes. This has led to their extensive use in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The specific substitution pattern on the imidazole ring in this compound may further enhance its binding properties, making it an attractive candidate for further investigation.

The synthesis of 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole involves multiple steps that require careful optimization to ensure high yield and purity. The bromination of the phenyl ring and the subsequent introduction of the methylsulfanyl group are critical steps that must be carefully controlled. Additionally, the coupling of the nitrobenzoyl group to the imidazole core requires precise conditions to avoid unwanted side reactions. Researchers have been exploring various synthetic routes to improve the efficiency and scalability of this process, which is essential for large-scale production and application.

The biological activity of 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole has been extensively studied in recent years. Initial studies have shown that this compound exhibits promising activity against several biological targets, including enzymes involved in cancer progression and inflammatory responses. The nitrobenzoyl group, in particular, has been found to interact with key residues in these enzymes, leading to inhibitory effects. Further research is ongoing to elucidate the detailed mechanisms of action and to explore potential therapeutic applications.

In addition to its biological activity, 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole has shown potential as a tool for chemical biology research. Its unique structure allows researchers to probe interactions with various biological targets using spectroscopic and computational methods. This has led to new insights into the function of these targets and has helped in the design of more effective drugs. The compound's ability to modulate enzyme activity also makes it a valuable tool for studying enzyme kinetics and mechanisms.

The development of new drug candidates often involves screening large libraries of compounds for activity against specific targets. 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole has been incorporated into such libraries due to its unique structure and potential biological activity. High-throughput screening techniques have been used to identify derivatives of this compound that may exhibit enhanced potency or selectivity. These efforts have led to the discovery of several promising lead compounds that are being further optimized for therapeutic use.

The future prospects for 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole are bright, with ongoing research aimed at expanding its applications in drug discovery and chemical biology. Advances in computational chemistry and machine learning are being leveraged to predict new derivatives with enhanced properties. Additionally, new synthetic methodologies are being developed to improve the efficiency and sustainability of its production. These efforts are expected to accelerate the translation of this compound from laboratory research into clinical applications.

In conclusion, compound with CAS number 851800-68-5, specifically 2-{(4-bromophenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising biological activity make it a valuable tool for researchers exploring new therapeutic agents. With continued research and development efforts focused on optimizing its synthesis and exploring its potential applications, this compound is poised to make significant contributions to the field.